Cas no 127842-54-0 (3,4-Bis(difluoromethoxy)benzaldehyde)

3,4-Bis(difluoromethoxy)benzaldehyde Properties

Names and Identifiers

• 3,4-Bis(difluoromethoxy)benzaldehyde
• 3,4-BIS-DIFLUOROMETHOXY-BENZALDEHYDE
• Roflumilast Impurity K
• Benzaldehyde, 3,4-bis(difluoroMethoxy)-
• 3,4-Bis-difluoromethoxybenzaldehyde
• PubChem22247
• KSC914C4H
• IPHURZAZBKLMQJ-UHFFFAOYSA-N
• 3,4-Bisdifluoromethoxybenzaldehyde
• CL8294
• CB0094
• PC49211
• TRA0029785
• AS04447
• SY028767
• FS000742
• AX8231709
• AB003
• +Expand

• MDL： MFCD08706075
• InChIKey： IPHURZAZBKLMQJ-UHFFFAOYSA-N
• Inchi： 1S/C9H6F4O3/c10-8(11)15-6-2-1-5(4-14)3-7(6)16-9(12)13/h1-4,8-9H
• SMILES： FC([H])(OC1C([H])=C(C([H])=O)C([H])=C([H])C=1OC([H])(F)F)F

Computed Properties

• Exact Mass: 238.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Heavy Atom Count: 16
• Complexity: 225
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 2.70190
• PSA: 35.53000
• Boiling Point: 265.8±35.0 ºC (760 Torr),
• Flash Point: 111.1±20.8 ºC,
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),
• Density: 1.387±0.06 g/cm3 (20 ºC 760 Torr),

3,4-Bis(difluoromethoxy)benzaldehyde Security Information

• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Signal Word：Warning

3,4-Bis(difluoromethoxy)benzaldehyde Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%